Cas no 139368-37-9 (Ethyl 2-(3,5-difluorophenyl)acetate)

• Product Name: Ethyl 2-(3,5-difluorophenyl)acetate
• CAS No: 139368-37-9
• MF: C₁₀H₁₀F₂O₂
• MW: 200.182010173798
• CID: 902760
• Update Time: 2025-04-19

Ethyl 2-(3,5-difluorophenyl)acetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-(3,5-difluorophenyl)acetate

• Inchi： 1S/C10H10F2O2/c1-2-14-10(13)5-7-3-8(11)6-9(12)4-7/h3-4,6H,2,5H2,1H3
• InChI Key： IYDLIJQAMCQPCB-UHFFFAOYSA-N
• SMILES： FC1C=C(C=C(C=1)CC(=O)OCC)F

Computed Properties

• Exact Mass: 200.0649
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 187
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 2.3

Experimental Properties

• PSA: 26.3